Cas no 145166-15-0 (Benzene, 1-bromo-4-[(S)-methylsulfinyl]-)
145166-15-0 structure
Product Name:Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
CAS No:145166-15-0
MF:C7H7BrOS
MW:219.098880052567
CID:1315563
PubChem ID:9601149
Update Time:2025-04-20
Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-4-[(S)-methylsulfinyl]-
- F50317
- (S)-1-Bromo-4-(methylsulfinyl)benzene
- 145166-15-0
-
- Inchi: 1S/C7H7BrOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,1H3/t10-/m0/s1
- InChI Key: MPOPDYTWAYBUOD-JTQLQIEISA-N
- SMILES: BrC1C=CC(=CC=1)[S@](C)=O
Computed Properties
- Exact Mass: 217.94011
- Monoisotopic Mass: 217.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10939-5g |
(S)-1-bromo-4-(methylsulfinyl)benzene |
145166-15-0 | 95% | 5g |
$1750 | 2023-09-07 | |
| Ambeed | A339082-5g |
(S)-1-Bromo-4-(methylsulfinyl)benzene |
145166-15-0 | 97% | 5g |
$1083.0 | 2024-06-01 | |
| Ambeed | A339082-250mg |
(S)-1-Bromo-4-(methylsulfinyl)benzene |
145166-15-0 | 97% | 250mg |
$1949.0 | 2025-02-21 | |
| Ambeed | A339082-1g |
(S)-1-Bromo-4-(methylsulfinyl)benzene |
145166-15-0 | 97% | 1g |
$2469.0 | 2025-02-21 | |
| Crysdot LLC | CD12141176-1g |
(S)-1-Bromo-4-(methylsulfinyl)benzene |
145166-15-0 | 97% | 1g |
$474 | 2024-07-23 |
Benzene, 1-bromo-4-[(S)-methylsulfinyl]- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
145166-15-0 (Benzene, 1-bromo-4-[(S)-methylsulfinyl]-) Related Products
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- 849035-70-7(1,2-Dibromo-4-methanesulfonylbenzene)
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